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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS2768 tetrasodium salt is a potent and selective agonist for the P2Y2 purinergic receptor,

a G protein-coupled receptor (GPCR) activated by extracellular nucleotides like ATP and UTP.

As a valuable research tool, MRS2768 allows for the specific investigation of P2Y2 receptor-

mediated signaling pathways and their roles in various physiological and pathological

processes. These application notes provide detailed protocols for in vitro experiments utilizing

MRS2768 to study its effects on cell proliferation, apoptosis, and downstream signaling

cascades.

P2Y2 Receptor Signaling Pathway
Activation of the P2Y2 receptor by MRS2768 initiates a cascade of intracellular events. The

receptor primarily couples to Gq/11 proteins, leading to the activation of phospholipase C

(PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second

messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of calcium from intracellular stores, while DAG activates protein kinase C (PKC). These

events can subsequently modulate downstream pathways, including the mitogen-activated

protein kinase (MAPK) cascade, influencing cellular processes such as proliferation,

differentiation, and apoptosis.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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